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For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of

FPTQ and Other Leading Quantization Methods for Large Language Models.

The deployment of large language models (LLMs) in research and development, including

complex fields like drug discovery, is often hampered by their substantial computational and

memory requirements. Quantization, a process of reducing the numerical precision of model

parameters, has emerged as a critical technique to mitigate these challenges. This guide

provides a comprehensive comparison of Fine-grained Post-Training Quantization (FPTQ) with

other prominent quantization techniques, offering experimental data and detailed

methodologies to inform your model optimization strategies.

At a Glance: Quantization Techniques Compared
The landscape of model quantization is broadly divided into two paradigms: Post-Training

Quantization (PTQ), which compresses a fully trained model, and Quantization-Aware Training

(QAT), which incorporates quantization into the training process itself. FPTQ is an advanced

PTQ method specifically designed to optimize the trade-offs between model size, inference

speed, and accuracy.
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Feature
Post-Training
Quantization (PTQ)

Quantization-
Aware Training
(QAT)

Fine-grained PTQ
(FPTQ)

Core Idea
Quantize a pre-trained

model.

Simulate quantization

during training.

A specialized PTQ for

W4A8 with fine-

grained adjustments.

Training Required No (only calibration) Yes (or fine-tuning) No (only calibration)

Computational Cost Low High Low

Typical Accuracy

Good, but can

degrade with lower bit

precision.

Generally the highest

among quantized

models.

High, often

outperforming other

PTQ methods at low

bit-widths.

Flexibility
High (easy to apply to

any trained model).

Lower (requires

access to the training

pipeline).

High (applicable to

pre-trained models).

Deep Dive into Quantization Methodologies
Understanding the workflow of each quantization technique is key to selecting the most

appropriate method for your specific application.

Post-Training Quantization (PTQ)
PTQ offers a straightforward approach to model compression. It involves quantizing the

weights and activations of an already trained model without the need for retraining. This is

particularly advantageous when the original training data or pipeline is not accessible. The

process typically involves a calibration step where a small, representative dataset is used to

determine the optimal quantization parameters.
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Post-Training Quantization (PTQ) Workflow.

Quantization-Aware Training (QAT)
QAT simulates the effects of quantization during the training or fine-tuning process.[1][2] By

doing so, the model learns to adapt to the reduced precision, which often results in higher

accuracy compared to PTQ, especially at very low bit-widths (e.g., 4-bit).[3] This method inserts

"fake quantization" operations into the model architecture, which mimic the information loss of

quantization during the forward pass while allowing gradients to flow during the backward pass.
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Quantization-Aware Training (QAT) Workflow.
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Fine-grained Post-Training Quantization (FPTQ)
FPTQ is a novel post-training quantization technique that aims to achieve the benefits of both

4-bit weight storage and 8-bit activation computation (a scheme known as W4A8).[4][5][6] This

combination is desirable because 4-bit weights significantly reduce the memory footprint, while

8-bit computations can be efficiently accelerated on modern hardware.

The key innovation of FPTQ lies in its fine-grained and layer-wise approach to handle the

challenges of W4A8 quantization, which often suffers from performance degradation.[4][6] It

employs a novel logarithmic equalization for layers that are difficult to quantize and combines

this with fine-grained weight quantization.[1]
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FPTQ Workflow.

Performance Benchmarks
The effectiveness of a quantization method is ultimately measured by its impact on model

accuracy, size, and inference speed. The following tables summarize the performance of FPTQ
in comparison to other leading techniques on widely-used LLMs and benchmarks.

Accuracy Comparison
The following table presents the accuracy of various quantization methods on different LLaMA

models, as reported in the FPTQ study. Accuracy is a critical metric to ensure that the
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compressed model retains its predictive power.

Table 1: LLaMA Model Accuracy on Common Benchmarks

Model Method
Precision
(W/A)

MMLU
Common
Sense QA

LLaMA-7B FP16 Baseline 16/16 61.3 75.1

SmoothQuant 8/8 61.1 74.8

GPTQ 4/16 60.5 74.1

FPTQ 4/8 60.9 74.5

LLaMA-13B FP16 Baseline 16/16 66.9 78.3

SmoothQuant 8/8 66.8 77.9

GPTQ 4/16 66.1 77.3

FPTQ 4/8 66.5 77.6

LLaMA-30B FP16 Baseline 16/16 73.1 80.5

SmoothQuant 8/8 72.9 80.1

GPTQ 4/16 72.3 79.5

FPTQ 4/8 72.7 79.8

Data sourced from the FPTQ research paper. Common Sense QA includes results from BoolQ,

PIQA, SIQA, and HellaSwag.

Inference Speed and Throughput
While the original FPTQ paper did not provide direct inference speed measurements,

subsequent research on W4A8 quantization has demonstrated its potential for significant

speedups, especially when coupled with custom-engineered computation kernels. The primary

advantage of W4A8 is the reduced memory bandwidth from 4-bit weights and faster

computation with 8-bit integer operations.
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Research on methods like QQQ and OdysseyLLM, which also utilize a W4A8 scheme, has

shown substantial performance gains.[7][8][9][10][11] These studies indicate that W4A8 can

outperform both W8A8 and W4A16 configurations in terms of end-to-end inference speed.[7][8]

Table 2: W4A8 Inference Speedup (Relative to FP16)

Method Speedup vs FP16 Speedup vs W8A8 Speedup vs W4A16

QQQ up to 2.24x up to 2.10x up to 1.25x

OdysseyLLM up to 4x - -

Data is indicative of the potential of W4A8 schemes and is sourced from the respective

research papers for QQQ and OdysseyLLM.[7][8][10][11] Performance gains are hardware-

dependent.

Experimental Protocols
Reproducibility and clear methodology are paramount in scientific research. This section

outlines the experimental setups for the key techniques discussed.

FPTQ Protocol
Models: The FPTQ method was evaluated on a range of open-sourced LLMs, including the

BLOOM and LLaMA series.[4]

Calibration: A small calibration dataset is used to determine the quantization parameters. For

the reported results, 128 segments of 2048 tokens from the C4 dataset were used.

Weight Quantization: Fine-grained weight quantization is applied, which involves grouping

weights and quantizing them with a shared scaling factor.

Activation Quantization: A layer-wise strategy is employed. For most layers, per-tensor static

quantization is used. For layers identified as "intractable" due to their activation distributions,

a novel logarithmic activation equalization is applied before quantization. For the most

challenging layers, a per-token dynamic quantization approach is used.[1]
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Comparison Methods Protocol
SmoothQuant (W8A8): This method is a post-training technique that smooths activation

outliers by migrating the quantization difficulty from activations to weights. It enables 8-bit

weight and 8-bit activation quantization.

GPTQ (W4A16): A post-training, one-shot weight quantization method that uses approximate

second-order information to achieve high accuracy for low-bit weight quantization.

Activations are kept at 16-bit precision.

LLM-QAT (W4A8): A data-free quantization-aware training method.[3][12][13] It uses

knowledge distillation from the full-precision model to fine-tune the quantized model, using

synthetic data generated by the teacher model itself.[12]

Conclusion
Fine-grained Post-Training Quantization (FPTQ) presents a compelling solution for deploying

large language models in resource-constrained environments. By enabling a W4A8 scheme, it

strikes a balance between the significant memory savings of 4-bit weights and the

computational efficiency of 8-bit activations. The experimental data shows that FPTQ maintains

high accuracy, often comparable to less aggressive quantization methods like W8A8 and

outperforming weight-only 4-bit quantization in some cases.

While QAT may offer the highest potential accuracy, its requirement for a full training or fine-

tuning pipeline makes it less accessible. FPTQ, as a post-training method, provides a more

flexible and computationally efficient alternative. For researchers and professionals in fields like

drug development, where leveraging the power of LLMs is critical, FPTQ and the broader

W4A8 quantization paradigm offer a promising path to democratize access to these powerful

tools. The continued development of hardware-optimized kernels for W4A8 computation is

expected to further unlock the performance benefits of this approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://openreview.net/forum?id=ykhRO1mAg3
https://openreview.net/forum?id=ykhRO1mAg3
https://arxiv.org/abs/2308.15987
https://arxiv.org/abs/2308.15987
https://arxiv.org/abs/2305.17888
https://arxiv.org/abs/2305.17888
http://paperreading.club/page?id=180754
http://paperreading.club/page?id=180754
https://www.semanticscholar.org/paper/FPTQ%3A-Fine-grained-Post-Training-Quantization-for-Li-Zhang/9b200baa28a8c30b320c61b167fce0bdd829e8ad
https://www.semanticscholar.org/paper/FPTQ%3A-Fine-grained-Post-Training-Quantization-for-Li-Zhang/9b200baa28a8c30b320c61b167fce0bdd829e8ad
https://www.researchgate.net/publication/373518757_FPTQ_Fine-grained_Post-Training_Quantization_for_Large_Language_Models?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbCwic3ViUGFnZSI6bnVsbH19
https://arxiv.org/html/2406.09904v3
https://arxiv.org/abs/2406.09904
https://arxiv.org/abs/2406.09904
https://chatpaper.com/paper/29719
https://arxiv.org/abs/2311.09550
https://arxiv.org/pdf/2311.09550
https://www.semanticscholar.org/paper/LLM-QAT%3A-Data-Free-Quantization-Aware-Training-for-Liu-O%C4%9Fuz/6bd3ee1ca608bc66a490f63f2fb107d79b44f3e2
https://www.semanticscholar.org/paper/LLM-QAT%3A-Data-Free-Quantization-Aware-Training-for-Liu-O%C4%9Fuz/6bd3ee1ca608bc66a490f63f2fb107d79b44f3e2
https://www.researchgate.net/publication/384207258_LLM-QAT_Data-Free_Quantization_Aware_Training_for_Large_Language_Models
https://www.benchchem.com/product/b15621169#comparing-fptq-with-other-quantization-techniques
https://www.benchchem.com/product/b15621169#comparing-fptq-with-other-quantization-techniques
https://www.benchchem.com/product/b15621169#comparing-fptq-with-other-quantization-techniques
https://www.benchchem.com/product/b15621169#comparing-fptq-with-other-quantization-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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